Cas no 131180-90-0 ((S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole)

• Product Name: (S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole
• CAS No: 131180-90-0
• MF: C₂₃H₂₂BNO
• MW: 339.237885951996
• CID: 898536
• PubChem ID: 10903897
• Update Time: 2025-04-19

(S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole Chemical and Physical Properties

Names and Identifiers

• (S)-1,3,3-Triphenylhexahydropyrrolo[1,2-c][1,3,2]oxazaborole
• (S)-1,3,3-Triphenylhexahydropyrrolo-[1,2-c][1,3,2]oxazaborole
• (S)-PHENYL OXAZABOROLIDINE
• (S)-TETRAHYDRO-1,3,3-TRIPHENYL-1H,3H-PYRROLO[1,2-C][1,3,2]OXABOROLE
• AK119061
• KB-210752
• SC10777
• SureCN8128660
• (S)-Phenyl-CBS-oxazaborolidine
• (3aS)-1,3,3-triphenyl-3a,4,5,6-tetrahydropyrrolo[1,2-c][1,3,2]oxazaborole
• (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole,98% (S)-Phenyl oxazaborolidine
• (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole, 99% (S)-Phenyl oxazaborolidine
• 131180-90-0
• 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole, tetrahydro-1,3,3-triphenyl-, (S)-
• SCHEMBL8128660
• DTXSID70447842
• (S)-1,3,3-triphenyltetrahydro-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
• starbld0000406
• (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole, 99per cent (S)-Phenyl oxazabor
• GXAMQZFEKIDKAP-QFIPXVFZSA-N
• (S)-tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
• (3aS)-1,3,3-Triphenyltetrahydro-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole
• 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole, tetrahydro-1,3,3-triphenyl-, (3aS)-
• (S)-Tetrahydro-1,3,3-triphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxaborole,99%(S)-phenyl oxazaborolidine
• (S)-1,3,3-Triphenylhexahydropyrrolo-1,2-c1,3,2oxazaborole

• MDL： MFCD10566371
• Inchi： 1S/C23H22BNO/c1-4-11-19(12-5-1)23(20-13-6-2-7-14-20)22-17-10-18-25(22)24(26-23)21-15-8-3-9-16-21/h1-9,11-16,22H,10,17-18H2/t22-/m0/s1
• InChI Key： GXAMQZFEKIDKAP-QFIPXVFZSA-N
• SMILES： O1B(C2C=CC=CC=2)N2CCC[C@H]2C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.18316
• Monoisotopic Mass: 339.1794445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: Not available
• PSA: 12.47
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes